Cas no 2460748-72-3 (2-{3-iodobicyclo1.1.1pentan-1-yl}ethan-1-amine hydrochloride)

• Product Name: 2-{3-iodobicyclo1.1.1pentan-1-yl}ethan-1-amine hydrochloride
• CAS No: 2460748-72-3
• MF: C₇H₁₃ClIN
• MW: 273.542293310165
• MDL: MFCD32703091
• CID: 5669408
• PubChem ID: 155821655
• Update Time: 2025-10-29

2-{3-iodobicyclo1.1.1pentan-1-yl}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Iodo-1-bicyclo[1.1.1]pentanyl)ethanamine;hydrochloride
• 2460748-72-3
• EN300-37374148
• 2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethan-1-amine hydrochloride
• EN300-26983518
• 2-{3-iodobicyclo1.1.1pentan-1-yl}ethan-1-amine hydrochloride

• MDL： MFCD32703091
• Inchi： 1S/C7H12IN.ClH/c8-7-3-6(4-7,5-7)1-2-9;/h1-5,9H2;1H
• InChI Key： AMDXIOQWRCENFC-UHFFFAOYSA-N
• SMILES： IC12CC(CCN)(C1)C2.Cl

Computed Properties

• Exact Mass: 272.97812g/mol
• Monoisotopic Mass: 272.97812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-{3-iodobicyclo1.1.1pentan-1-yl}ethan-1-amine hydrochloride

Research Brief on 2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethan-1-amine hydrochloride (CAS: 2460748-72-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in bicyclo[1.1.1]pentane (BCP) derivatives as versatile scaffolds for drug discovery. Among these, the compound 2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethan-1-amine hydrochloride (CAS: 2460748-72-3) has emerged as a promising candidate due to its unique structural properties and potential applications in targeting various biological pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and biological relevance.

The synthesis of 2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethan-1-amine hydrochloride involves a multi-step process that leverages the reactivity of the BCP core. Recent studies have optimized the iodination of the BCP scaffold, followed by functionalization with an amine group, to yield the target compound with high purity and yield. The hydrochloride salt form enhances the compound's stability and solubility, making it suitable for further biological evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.

In terms of biological activity, preliminary studies suggest that 2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethan-1-amine hydrochloride exhibits significant potential as a modulator of protein-protein interactions (PPIs). The BCP scaffold's rigid and three-dimensional structure allows it to mimic key pharmacophores, enabling selective binding to target proteins. Recent in vitro assays have demonstrated the compound's ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory therapeutics.

Furthermore, the compound's iodine moiety offers opportunities for further derivatization, including radiolabeling for imaging applications. Researchers have explored its use as a precursor for positron emission tomography (PET) tracers, leveraging the iodine atom for isotopic substitution. This dual functionality—both as a therapeutic agent and a diagnostic tool—underscores the compound's versatility in chemical biology and drug development.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research is focused on structural modifications to enhance its drug-like characteristics while retaining its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into preclinical and clinical studies.

In conclusion, 2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethan-1-amine hydrochloride (CAS: 2460748-72-3) represents a compelling example of how innovative chemical scaffolds can drive progress in medicinal chemistry. Its unique structural features, combined with its potential therapeutic and diagnostic applications, make it a compound of significant interest for future research. Continued exploration of its biological mechanisms and optimization of its properties will be critical to unlocking its full potential in the field of chemical biology and drug discovery.